Cas no 1702526-34-8 (2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester)
2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester
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- Inchi: 1S/C12H13ClO3/c1-8-4-6-9(7-5-8)11(2)12(13,16-11)10(14)15-3/h4-7H,1-3H3
- InChI Key: XOLIHGMDOUFQLQ-UHFFFAOYSA-N
- SMILES: O1C(C)(C2=CC=C(C)C=C2)C1(Cl)C(OC)=O
2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-699100-0.05g |
methyl 2-chloro-3-methyl-3-(4-methylphenyl)oxirane-2-carboxylate |
1702526-34-8 | 0.05g |
$624.0 | 2023-03-10 | ||
| Enamine | EN300-699100-0.1g |
methyl 2-chloro-3-methyl-3-(4-methylphenyl)oxirane-2-carboxylate |
1702526-34-8 | 0.1g |
$653.0 | 2023-03-10 | ||
| Enamine | EN300-699100-0.25g |
methyl 2-chloro-3-methyl-3-(4-methylphenyl)oxirane-2-carboxylate |
1702526-34-8 | 0.25g |
$683.0 | 2023-03-10 | ||
| Enamine | EN300-699100-0.5g |
methyl 2-chloro-3-methyl-3-(4-methylphenyl)oxirane-2-carboxylate |
1702526-34-8 | 0.5g |
$713.0 | 2023-03-10 | ||
| Enamine | EN300-699100-1.0g |
methyl 2-chloro-3-methyl-3-(4-methylphenyl)oxirane-2-carboxylate |
1702526-34-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-699100-2.5g |
methyl 2-chloro-3-methyl-3-(4-methylphenyl)oxirane-2-carboxylate |
1702526-34-8 | 2.5g |
$1454.0 | 2023-03-10 | ||
| Enamine | EN300-699100-5.0g |
methyl 2-chloro-3-methyl-3-(4-methylphenyl)oxirane-2-carboxylate |
1702526-34-8 | 5.0g |
$2152.0 | 2023-03-10 | ||
| Enamine | EN300-699100-10.0g |
methyl 2-chloro-3-methyl-3-(4-methylphenyl)oxirane-2-carboxylate |
1702526-34-8 | 10.0g |
$3191.0 | 2023-03-10 |
2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester
2-Oxiranecarboxylic Acid, 2-Chloro-3-Methyl-3-(4-Methylphenyl)-, Methyl Ester
The compound with CAS No. 1702526-34-8, known as 2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of oxirane derivatives, which are widely studied for their applications in various fields such as material science, pharmaceuticals, and organic synthesis. The methyl ester functional group in this compound adds to its reactivity and versatility in chemical reactions.
Recent studies have highlighted the importance of oxirane derivatives in the development of advanced materials. For instance, researchers have explored the use of oxirane-based polymers in creating lightweight composites for aerospace applications. The presence of a chloro group in this compound enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the 4-methylphenyl substituent introduces steric effects that can influence the compound's stability and reactivity under different conditions.
The synthesis of 2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester involves a series of carefully controlled reactions. One common approach is the epoxidation of an appropriate alkene followed by functionalization to introduce the desired substituents. The methyl ester group is typically introduced through an esterification reaction, which can be optimized to achieve high yields and purity.
In terms of applications, this compound has shown promise in the field of drug delivery systems. Its unique structure allows for the design of drug carriers that can target specific tissues or cells. For example, researchers have investigated its potential as a component in polymeric nanoparticles for delivering anticancer drugs. The methyl ester group plays a crucial role in stabilizing these nanoparticles and ensuring controlled drug release.
Another area where this compound has gained attention is in organic electronics. The combination of an oxirane ring and aromatic substituents makes it suitable for use in semiconducting materials. Recent advancements have demonstrated its ability to enhance the charge transport properties of organic semiconductors, paving the way for its use in flexible electronics and optoelectronic devices.
From a sustainability perspective, there is growing interest in utilizing compounds like 2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester in green chemistry applications. Researchers are exploring methods to synthesize this compound using environmentally friendly catalysts and renewable feedstocks. Such approaches not only reduce the environmental footprint but also align with global efforts to promote sustainable chemical practices.
In conclusion, 2-Oxiranecarboxylic acid, 2-chloro-3-methyl-3-(4-methylphenyl)-, methyl ester is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As advancements continue to emerge in materials science and drug delivery systems, this compound is expected to play an increasingly important role in shaping future technologies.
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